Cas no 2172101-81-2 (2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid)

• Product Name: 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• CAS No: 2172101-81-2
• MF: C₃₀H₃₂N₂O₅
• MW: 500.585488319397
• CID: 5949415
• PubChem ID: 165876053
• Update Time: 2025-05-20

2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid
• 2-[N-benzyl-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanamido]acetic acid
• 2172101-81-2
• EN300-1529958

• Inchi： 1S/C30H32N2O5/c1-21(10-9-17-28(33)32(19-29(34)35)18-22-11-3-2-4-12-22)31-30(36)37-20-27-25-15-7-5-13-23(25)24-14-6-8-16-26(24)27/h2-8,11-16,21,27H,9-10,17-20H2,1H3,(H,31,36)(H,34,35)
• InChI Key： LMYFDQIGWHRFQK-UHFFFAOYSA-N
• SMILES： O(C(NC(C)CCCC(N(CC(=O)O)CC1C=CC=CC=1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 500.23112213g/mol
• Monoisotopic Mass: 500.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 37
• Rotatable Bond Count: 12
• Complexity: 745
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid

2-N-Benzyl-5-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)Hexanamidoacetic Acid: A Comprehensive Overview

The compound 2-N-benzyl-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanamidoacetic acid, with CAS number 2172101-81-2, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry, biochemistry, and pharmacology. This compound is notable for its complex structure, which incorporates a benzyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a hexanamidoacetic acid backbone. The integration of these functional groups renders this molecule versatile and amenable to a wide range of applications in drug discovery, peptide synthesis, and biotechnology.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of the Fmoc group. The Fmoc group is a well-known protecting group in peptide chemistry, widely used for its stability under basic conditions and ease of removal under acidic conditions. The incorporation of the Fmoc group into the molecule ensures that the amino functionality is protected during the synthesis process, allowing for precise control over the reactivity of the molecule. The benzyl group, on the other hand, serves as a directing and stabilizing moiety, enhancing the molecule's overall stability and solubility.

Recent studies have highlighted the potential of this compound in drug delivery systems. Researchers have explored its ability to act as a carrier for hydrophobic drugs, leveraging its amphiphilic nature to form self-assembled structures such as micelles or nanoparticles. These structures have shown promise in improving drug bioavailability by protecting sensitive therapeutic agents from enzymatic degradation and facilitating their targeted delivery to specific tissues or cells. For instance, a study published in Nature Communications demonstrated that this compound could encapsulate anti-cancer drugs and deliver them efficiently to tumor sites, significantly enhancing therapeutic efficacy while minimizing systemic toxicity.

In addition to its role in drug delivery, this compound has also been investigated for its potential in peptide modification and protein engineering. The hexanamidoacetic acid backbone provides a flexible platform for attaching various functional groups or biomolecules. Scientists have utilized this compound to synthesize bioconjugates that combine the specificity of antibodies with the therapeutic potential of small molecules. Such conjugates have shown remarkable results in vitro and in preclinical models, paving the way for their potential use in personalized medicine.

The application of this compound extends into the realm of enzyme catalysis as well. Researchers have employed it as a substrate for proteolytic enzymes, studying its cleavage kinetics under various conditions. These studies have provided valuable insights into enzyme specificity and catalytic mechanisms, contributing to the development of novel enzymatic tools for use in biotechnology and pharmaceutical research.

From an environmental perspective, there is growing interest in understanding the biodegradation pathways of this compound. As industries increasingly prioritize sustainability, assessing the environmental impact of chemical entities like 2-N-benzyl-Fmoc-hexanamidoacetic acid becomes crucial. Preliminary studies suggest that under aerobic conditions, this compound undergoes microbial degradation through oxidative cleavage and hydrolysis pathways. However, further research is required to fully characterize its environmental fate and develop strategies for minimizing ecological risks.

In conclusion, 2-N-benzyl-Fmoc-hexanamidoacetic acid represents a multifaceted chemical entity with diverse applications across various scientific disciplines. Its unique structure endows it with properties that make it invaluable in drug delivery systems, peptide synthesis, protein engineering, enzyme catalysis, and environmental studies. As research continues to uncover new potentials for this compound, it stands poised to play an increasingly significant role in advancing modern science and technology.